Cas no 1177351-77-7 (4-(2-Aminoethyl)-3-4-(dimethylamino)phenyl-5-oxo-2,5-dihydro-1H-pyrazole-1-carboxamide Sulphate)

• Product Name: 4-(2-Aminoethyl)-3-4-(dimethylamino)phenyl-5-oxo-2,5-dihydro-1H-pyrazole-1-carboxamide Sulphate
• CAS No: 1177351-77-7
• MF: C₁₄H₂₁N₅O₆S
• MW: 387.41144156456
• CID: 4776857
• Update Time: 2025-07-01

4-(2-Aminoethyl)-3-4-(dimethylamino)phenyl-5-oxo-2,5-dihydro-1H-pyrazole-1-carboxamide Sulphate Chemical and Physical Properties

Names and Identifiers

• 4-(2-aminoethyl)-3-[4-(dimethylamino)phenyl]-5-oxo-2,5-dihydro-1H-pyrazole-1-carboxamide sulphate
• H8546
• 4-(2-aminoethyl)-5-[4-(dimethylamino)phenyl]-3-oxo-1H-pyrazole-2-carboxamide;sulfuric acid
• 4-(2-Aminoethyl)-3-[4-(dimethylamino)phenyl]-5-oxo-2,5-dihydro-1H-pyrazole-1-carboxamide (H2SO4)
• 4-(2-Aminoethyl)-3-4-(dimethylamino)phenyl-5-oxo-2,5-dihydro-1H-pyrazole-1-carboxamide Sulphate

• Inchi： 1S/C14H19N5O2.H2O4S/c1-18(2)10-5-3-9(4-6-10)12-11(7-8-15)13(20)19(17-12)14(16)21;1-5(2,3)4/h3-6,17H,7-8,15H2,1-2H3,(H2,16,21);(H2,1,2,3,4)
• InChI Key： XWJZXYVTSYSWAU-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O=C1C(CCN)=C(C2C=CC(=CC=2)N(C)C)NN1C(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 534
• Topological Polar Surface Area: 188

Additional information on 4-(2-Aminoethyl)-3-4-(dimethylamino)phenyl-5-oxo-2,5-dihydro-1H-pyrazole-1-carboxamide Sulphate

Introduction to 4-(2-Aminoethyl)-3-4-(dimethylamino)phenyl-5-oxo-2,5-dihydro-1H-pyrazole-1-carboxamide Sulphate (CAS No. 1177351-77-7)

The compound 4-(2-Aminoethyl)-3-4-(dimethylamino)phenyl-5-oxo-2,5-dihydro-1H-pyrazole-1-carboxamide Sulphate, identified by its CAS number 1177351-77-7, represents a significant advancement in the field of pharmaceutical chemistry. This sulfated derivative of a pyrazole-based scaffold has garnered attention due to its unique structural features and promising biological activities. The pyrazole core, a heterocyclic structure known for its versatility in drug design, is functionalized with various substituents that enhance its pharmacological profile.

At the heart of this compound’s structure lies the pyrazole ring, which is a key pharmacophore in numerous therapeutic agents. The presence of a 5-oxo group introduces electrophilic characteristics, making the molecule susceptible to nucleophilic attacks that can be exploited in drug-receptor interactions. Additionally, the 2-aminoethyl side chain adds a polar, basic moiety that can interact with acidic or hydrophobic regions of biological targets. The dimethylamino group at the phenyl ring further modulates the compound’s electronic properties, influencing its solubility and binding affinity.

The sulfate salt form of this compound (Sulphate) is particularly noteworthy, as it enhances water solubility—a critical factor for oral and injectable formulations. This solubility improvement is essential for achieving optimal bioavailability and therapeutic efficacy. In recent years, there has been growing interest in sulfated derivatives due to their ability to modulate enzyme activity and receptor binding. For instance, sulfated compounds have been explored in the development of anticoagulants and anti-inflammatory agents, where their ability to interfere with key biological pathways is leveraged.

Recent studies have highlighted the potential of pyrazole derivatives in addressing neurological disorders. The structural motifs present in 4-(2-Aminoethyl)-3-4-(dimethylamino)phenyl-5-oxo-2,5-dihydro-1H-pyrazole-1-carboxamide Sulphate exhibit similarities to known neuroprotective agents. Specifically, the combination of the 5-oxo group and the basic side chain suggests interactions with neurotransmitter receptors or enzymes involved in neurodegenerative processes. Preliminary in vitro assays have demonstrated promising results in modulating key enzymes such as acetylcholinesterase and butyrylcholinesterase, which are implicated in conditions like Alzheimer’s disease.

The phenyl ring’s substitution pattern also plays a crucial role in determining the compound’s biological activity. The presence of two substituents—a secondary amine and an aminoethyl group—creates steric and electronic effects that can fine-tune binding interactions with target proteins. This dual substitution has been observed to enhance binding affinity and selectivity, reducing off-target effects—a critical consideration in drug development. Comparative studies with structurally related compounds have shown that this specific arrangement contributes to improved pharmacokinetic properties, including prolonged half-life and reduced clearance rates.

In addition to its potential applications in neurology, this compound has shown promise in other therapeutic areas. Its structural framework resembles scaffolds found in kinase inhibitors, which are widely used in oncology treatments. The pyrazole core’s ability to engage with ATP-binding pockets in kinases makes it a valuable starting point for designing novel inhibitors targeting aberrantly activated kinases in cancer cells. Furthermore, the sulfate moiety may facilitate cellular uptake via anion transporters, potentially enhancing intracellular delivery of active pharmaceutical ingredients.

The synthesis of 4-(2-Aminoethyl)-3-4-(dimethylamino)phenyl-5-oxo-2,5-dihydro-1H-pyrazole-1-carboxamide Sulphate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions to form the pyrazole ring, followed by functionalization with aminoethyl groups and dimethylamine derivatives. The final step involves sulfation to introduce the sulfate salt form. Advanced techniques such as catalytic hydrogenation and protecting group strategies are employed to optimize reaction pathways and minimize side products.

The pharmacokinetic profile of this compound is another area of interest for researchers. Studies using computational modeling have predicted favorable absorption, distribution, metabolism, and excretion (ADME) properties. The sulfate salt form is expected to exhibit good oral bioavailability while maintaining sufficient plasma levels for therapeutic effect. Additionally, preliminary data suggest that renal excretion may be a primary route of elimination, which could influence dosing regimens and potential drug-drug interactions.

Regulatory considerations are also critical when evaluating new chemical entities like 4-(2-Aminoethyl)-3-4-(dimethylamino)phenyl-5-oxo-2,5-dihydro-1H-pyrazole-1-carboxamide Sulphate. Compliance with Good Manufacturing Practices (GMP) ensures consistent quality control throughout production processes. Toxicological assessments are conducted to evaluate acute and chronic safety profiles before advancing into clinical trials. These studies provide essential data on dosage thresholds, potential adverse effects, and long-term tolerability—critical factors for regulatory approval.

Future directions for research on this compound include exploring its mechanism of action at a molecular level through structural biology techniques such as X-ray crystallography or cryo-electron microscopy (Cryo-EM). Understanding how it interacts with biological targets will provide insights into its therapeutic potential and guide further optimization efforts. Additionally, exploring derivative structures by modifying substituents or replacing functional groups may uncover more potent analogs with improved pharmacological profiles.

The versatility of the pyrazole scaffold ensures that compounds like 4-(2-Aminoethyl)-3-4-(dimethylamino)phenyl-5-oxo-2,5-dihydro-1H-pyrazole-1-carboxamide Sulphate will remain a cornerstone in medicinal chemistry research for years to come. As new synthetic methodologies emerge alongside advances in computational biology tools (e.g., AI-driven drug design), opportunities for discovering novel therapeutic agents based on this scaffold will continue to expand rapidly across multiple disease areas—including oncology (kinase inhibition), neurology (neuroprotection), anti-inflammatory diseases—and beyond.